Cas no 686775-28-0 (Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-mercapto-)

• Product Name: Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-mercapto-
• CAS No: 686775-28-0
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 392749
• PubChem ID: 71374561
• Update Time: 2025-04-19

Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-mercapto-
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-sulfanylpropanoic acid
• 686775-28-0
• DTXSID50797337
• 3-[(tert-Butoxycarbonyl)amino]-2-sulfanylpropanoic acid

• Inchi： 1S/C8H15NO4S/c1-8(2,3)13-7(12)9-4-5(14)6(10)11/h5,14H,4H2,1-3H3,(H,9,12)(H,10,11)
• InChI Key： ONPJSMYRIQMIFZ-UHFFFAOYSA-N
• SMILES： SC(C(=O)O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.6Ų